Cas no 2171728-98-4 (1-(2-cyano-2,2-dimethylacetyl)azetidine-2-carboxamide)

• Product Name: 1-(2-cyano-2,2-dimethylacetyl)azetidine-2-carboxamide
• CAS No: 2171728-98-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5859208
• PubChem ID: 165721256
• Update Time: 2025-05-25

1-(2-cyano-2,2-dimethylacetyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyano-2,2-dimethylacetyl)azetidine-2-carboxamide
• 2171728-98-4
• EN300-1281677

• Inchi： 1S/C9H13N3O2/c1-9(2,5-10)8(14)12-4-3-6(12)7(11)13/h6H,3-4H2,1-2H3,(H2,11,13)
• InChI Key： OHTMLPJMLSWODL-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)(C)C)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(2-cyano-2,2-dimethylacetyl)azetidine-2-carboxamide

Introduction to 1-(2-Cyano-2,2-Dimethylacetyl)Azetidine-2-Carboxamide (CAS No. 2171728-98-4)

1-(2-Cyano-2,2-Dimethylacetyl)Azetidine-2-Carboxamide, with the CAS registry number 2171728-98-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a cyano group and a carboxamide functional group. The azetidine moiety, a four-membered saturated ring, contributes to the compound's stability and potential bioactivity. The presence of the cyano group adds electron-withdrawing properties, which can influence the compound's reactivity and interactions with biological systems.

The synthesis of 1-(2-Cyano-2,2-Dimethylacetyl)Azetidine-2-Carboxamide involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in drug discovery. The compound has been studied extensively for its potential as a lead molecule in the development of novel therapeutic agents.

In terms of chemical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 300 g/mol, making it suitable for various analytical techniques including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has been confirmed through in vitro studies, suggesting its potential for systemic administration.

The biological activity of 1-(2-Cyano-2,2-Dimethylacetyl)Azetidine-2-Carboxamide has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, preliminary in vivo experiments have shown that the compound reduces inflammation in animal models without causing significant toxicity or adverse effects.

Recent research has also explored the potential of this compound as a modulator of ion channels, particularly those involved in pain signaling. By targeting these channels, the compound could potentially alleviate chronic pain conditions with fewer side effects compared to current treatments. Furthermore, investigations into its pharmacokinetic profile have revealed favorable absorption and distribution characteristics, which are essential for its effectiveness as an oral medication.

In conclusion, 1-(2-Cyano-2,2-Dimethylacetyl)Azetidine-2-Carboxamide (CAS No. 665355353) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in drug discovery pipelines.